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Introduction
Aluminum formate, Al(HCOO)₃ (ALF), is a metal-organic framework (MOF) that has

demonstrated significant potential for carbon dioxide (CO₂) capture.[1][2][3] Its primary

advantages lie in its simple composition from earth-abundant materials—aluminum hydroxide

and formic acid—making it a cost-effective and scalable option for post-combustion CO₂

capture.[1][2][3][4] ALF exhibits high selectivity for CO₂ over nitrogen (N₂), a crucial

characteristic for capturing CO₂ from flue gas streams, which are predominantly composed of

nitrogen.[1][3] This document provides detailed experimental protocols for the synthesis of ALF

and its application in CO₂ capture, along with a summary of its performance data.

Data Presentation
The CO₂ capture performance of aluminum formate is summarized in the tables below. These

values are derived from gas adsorption and breakthrough measurements.
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Parameter Value Conditions Reference

CO₂ Uptake 0.80(1) mmol/g
323 K, 15/85 CO₂/N₂

mixed gas
[1]

CO₂/N₂ Selectivity 75(21)
323 K, 15/85 CO₂/N₂

mixed gas
[1]

Brunauer-Emmett-

Teller (BET) Surface

Area

588 ± 8 m²/g - [1][3]

Condition
CO₂ Capture
Capacity

Notes Reference

Dry Conditions High
Effective separation of

CO₂ from N₂.
[1][3]

Wet Conditions Reduced Capacity

ALF is sensitive to

moisture, which can

lead to a decrease in

performance. A drying

step for the flue gas

may be required for

optimal performance.

[1][5]

[1]

Experimental Protocols
I. Synthesis of Aluminum Formate (ALF)
This protocol describes the reflux synthesis method for producing ALF powder.

Materials:

Aluminum hydroxide (Al(OH)₃)

Formic acid (HCOOH)
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Ethanol

250-ml three-neck round-bottom flask

Reflux condenser

Heating mantle

Centrifuge

Vacuum filtration apparatus

Procedure:

Combine 1.2 g (0.015 mol) of aluminum hydroxide with 100 ml of formic acid in a 250-ml

three-neck round-bottom flask.[3]

Set up the flask for reflux and heat the mixture to 100°C (373 K) for 48 hours.[3]

After the reaction is complete, allow the mixture to cool to room temperature.

Separate the solid product from the excess formic acid by centrifugation.[3]

Wash the white solid product thoroughly with a copious amount of ethanol.[3]

Collect the product by vacuum filtration.[3]

Air-dry the sample to obtain the final product, referred to as as-made Al(HCOO)₃. The yield is

typically around 95%.[3]

II. Activation of Aluminum Formate
Activation is necessary to remove guest molecules from the pores of the as-made ALF.

Procedure:

Vacuum Activation: Heat the as-made Al(HCOO)₃ in a vacuum oven at a temperature

between 373 and 403 K.
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Thermal Activation: Alternatively, heat the material to approximately 473 K in air at ambient

pressure.[3]

III. CO₂ Capture Experimental Setup: Breakthrough
Measurements
This protocol outlines the procedure for evaluating the CO₂ capture performance of ALF using

a custom-built breakthrough apparatus.

Equipment:

Gas cylinders: Ar (99.95%), 15/85 CO₂/N₂ mixed gas, N₂ (99.95%), He (99.95%)

Stainless-steel column (4 cm long, 0.3 cm internal diameter)

Metal mesh and cotton wool

Glass fiber heating tape

Mass flow controllers

Gas analyzer (e.g., mass spectrometer)

Procedure:

Pack the stainless-steel column with the activated ALF powder. Place metal mesh and cotton

wool at both ends of the column to prevent the powder from contaminating the system.[1][3]

Use a glass fiber heating tape to control the temperature of the column for activation,

regeneration, and the breakthrough experiment.[1][3]

Activation/Regeneration: Before the experiment, activate the packed column by heating it

under a flow of inert gas (e.g., Ar or He) to remove any adsorbed species. A typical

degassing temperature is 353 K.[1]

Adsorption:

Set the column temperature to the desired experimental temperature (e.g., 323 K).[1]
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Introduce the 15/85 CO₂/N₂ mixed gas stream through the column at a controlled flow

rate.

Continuously monitor the composition of the gas exiting the column using a gas analyzer.

Breakthrough: The breakthrough point is reached when the concentration of CO₂ at the

outlet starts to increase significantly, indicating that the adsorbent is becoming saturated.

Data Analysis: The breakthrough curve (a plot of outlet CO₂ concentration versus time) is

used to calculate the CO₂ uptake capacity of the material.[1]

IV. Regeneration of Aluminum Formate
ALF can be regenerated for multiple cycles of CO₂ capture.

Procedure:

After CO₂ saturation, stop the flow of the mixed gas.

Purge the column with an inert gas (e.g., N₂ or Ar).

Increase the temperature of the column to the degassing temperature (e.g., 353 K) to

release the adsorbed CO₂.[1]

Cool the column back to the adsorption temperature for the next cycle. Thermogravimetric

analysis has shown stable performance for at least 130 cycles with degassing at 353 K and

adsorption at 313 K.[1][3]
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II. CO2 Capture & Regeneration
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Caption: Experimental workflow for CO2 capture using aluminum formate.
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Caption: Logical relationships in ALF-based CO2 capture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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